2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)-N-(2-phenylethyl)acetamide

• IUPAC Name: 2-(4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanyl-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C17H16N4O2S/c22-15(18-10-9-13-6-2-1-3-7-13)12-24-16-19-14-8-4-5-11-21(14)17(23)20-16/h1-8,11H,9-10,12H2,(H,18,22)
• InChI Key: NNQRTRYDMXMPJR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)CSC2=NC(=O)N3C=CC=CC3=N2
• Molecular Formula: C17H16N4O2S
• Molecular Weight: 340.4 g/mol
• CAS No.: 896328-84-0

Description

2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)-N-(2-phenylethyl)acetamide is a heterocyclic acetamide derivative featuring a pyrido[1,2-a][1,3,5]triazin-4-one core linked via a sulfanyl group to an acetamide backbone substituted with a 2-phenylethyl moiety.

Comparison with Similar Compounds

Structural Comparison

The compound shares structural motifs with several acetamide derivatives, differing primarily in the heterocyclic core and substituents. Key analogs include:

Compound Name	Core Structure	Heterocyclic Group	Key Substituents	Reference
2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)-N-(2-phenylethyl)acetamide (Target)	Acetamide	Pyrido[1,2-a][1,3,5]triazin-4-one	2-Phenylethyl	N/A
iCRT3	Acetamide	1,3-Oxazole	4-Ethylphenyl, Methyl
5-(furan-2-yl)-1,2,4-triazol-4H-3-yl-sulfanyl-N-acetamide	Acetamide	1,2,4-Triazole	Furan, Pyrolium
Ocfentanil	Acetamide	Piperidine	Fluorophenyl, Methoxy

Key Observations :

• The 2-phenylethyl substituent increases lipophilicity compared to iCRT3’s 4-ethylphenyl group, which may influence membrane permeability and pharmacokinetics.

Pharmacological Activity

Compound	Reported Activity	Mechanism/Pathway	Reference
iCRT3	Inhibition of Wnt/β-catenin signaling	Blocks β-catenin-TCF interaction
Triazole Derivatives	Anti-exudative activity in rats	Modulation of inflammatory mediators
Ocfentanil	Opioid receptor agonism	Mu-opioid receptor activation

Implications for the Target Compound :

• The sulfanyl linker in the target compound could enhance stability compared to ester or ether linkages in analogs like ocfentanil.

2.3.2. Physicochemical Data

Comparative data from and highlight trends in sulfanyl-acetamides:

Property	Target Compound (Inferred)	iCRT3 (Inferred)	Triazole Derivative (Observed)
Melting Point	High (>250°C)	Moderate (~200°C)	288°C (13a, )
IR Peaks	C=O (~1660 cm⁻¹)	C=O (~1662 cm⁻¹)	C=O (1664 cm⁻¹, )
Lipophilicity (LogP)	High (due to phenylethyl)	Moderate	Moderate

Notes:

• The target’s pyrido-triazinone core may reduce solubility compared to smaller heterocycles like triazoles.
• The sulfamoylphenyl group in derivatives increases polarity, whereas the target’s phenylethyl group enhances hydrophobicity.